Cas no 1199-86-6 (Benzeneacetic acid,2-methylhydrazide)
1199-86-6 structure
Product Name:Benzeneacetic acid,2-methylhydrazide
CAS No:1199-86-6
MF:C9H12N2O
MW:164.204381942749
CID:215678
PubChem ID:269981
Update Time:2025-04-19
Benzeneacetic acid,2-methylhydrazide Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,2-methylhydrazide
- SCHEMBL5089606
- 1199-86-6
- NSC111860
- N-Methyl-2-phenylethanehydrazonic acid
- NSC-111860
- DTXSID50923139
-
- Inchi: 1S/C9H12N2O/c1-10-11-9(12)7-8-5-3-2-4-6-8/h2-6,10H,7H2,1H3,(H,11,12)
- InChI Key: WTVKVKVPTUAAMU-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC=CC=1)NNC
Computed Properties
- Exact Mass: 164.09506
- Monoisotopic Mass: 164.094963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1
- XLogP3: 0.9
Experimental Properties
- Density: 1.069
- Boiling Point: 254.8°Cat760mmHg
- Flash Point: 104.7°C
- Refractive Index: 1.533
- PSA: 41.13
Benzeneacetic acid,2-methylhydrazide Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
1199-86-6 (Benzeneacetic acid,2-methylhydrazide) Related Products
- 57676-54-7(2-(4-Methylphenyl)acetohydrazide)
- 937-39-3(2-Phenylacetohydrazide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk